Cas no 2445750-89-8 (rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride)

• Product Name: rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride
• CAS No: 2445750-89-8
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• MDL: MFCD32692039
• CID: 5669145
• PubChem ID: 134690814
• Update Time: 2025-10-30

rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2445750-89-8
• rac-1-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]methanamine hydrochloride
• EN300-26870264
• rac-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]methanamine hydrochloride, trans
• 1-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]methanamine hydrochloride
• [(1R,2S)-2-(trifluoromethyl)cyclopropyl]methanamine;hydrochloride
• rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride

• MDL： MFCD32692039
• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)4-1-3(4)2-9;/h3-4H,1-2,9H2;1H/t3-,4-;/m0./s1
• InChI Key： XUMSKUUSLHIDHC-MMALYQPHSA-N
• SMILES： Cl.FC([C@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride

Comprehensive Overview of rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride (CAS No. 2445750-89-8)

The compound rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride (CAS No. 2445750-89-8) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and cyclopropyl ring, make it a valuable intermediate for drug discovery. The hydrochloride salt form enhances its stability and solubility, facilitating its use in various applications. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride has surged, driven by the growing focus on precision medicine and personalized therapeutics. The compound's stereochemical complexity allows for selective interactions with biological systems, a key factor in minimizing off-target effects. This aligns with the industry's shift toward highly selective drug candidates, a topic frequently searched in academic and industrial forums. Additionally, the trifluoromethyl group is a hotspot in medicinal chemistry due to its ability to improve metabolic stability and bioavailability, addressing common challenges in drug development.

The synthesis and characterization of rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride involve advanced techniques such as asymmetric catalysis and chiral resolution. These methods are critical for ensuring the enantiomeric purity required for pharmaceutical applications. The compound's CAS No. 2445750-89-8 serves as a unique identifier in chemical databases, aiding researchers in tracking its properties and applications. Its relevance extends to computational chemistry, where molecular modeling studies explore its binding affinities and conformational dynamics, a trending topic in AI-driven drug design.

From a commercial perspective, rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride is gaining traction in the fine chemicals market. Suppliers and contract research organizations (CROs) highlight its utility in custom synthesis and process optimization, catering to the needs of drug developers. The compound's versatility also makes it a candidate for patent-protected formulations, a frequently searched term among intellectual property professionals. Furthermore, its application in high-throughput screening aligns with the industry's push for faster, more efficient discovery pipelines.

Environmental and regulatory considerations are also pivotal in the discussion of rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride. As sustainability becomes a priority, researchers are exploring green chemistry approaches to its synthesis, minimizing waste and energy consumption. This resonates with the increasing number of searches for eco-friendly chemical processes and sustainable pharmaceuticals. The compound's compliance with REACH and other regulatory frameworks ensures its safe handling and commercialization, a critical factor for stakeholders.

In conclusion, rac-1-(1R,2S)-2-(trifluoromethyl)cyclopropylmethanamine hydrochloride (CAS No. 2445750-89-8) represents a cutting-edge tool in modern chemistry and drug development. Its structural uniqueness, combined with its applications in targeted therapy and material science, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.